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Cat. No.: B116046 Get Quote

An In-depth Technical Guide to Cyclopropanesulfonamide: Chemical and Physical Properties

Introduction
Cyclopropanesulfonamide is an organic compound featuring a strained three-membered

cyclopropane ring attached to a sulfonamide functional group.[1] This unique structural

combination imparts a distinct set of chemical and physical properties, making it a valuable

building block in medicinal chemistry and agrochemical synthesis.[1] The cyclopropane moiety

offers conformational rigidity, a feature often exploited in drug design to enhance binding affinity

and selectivity for biological targets, while the sulfonamide group is a well-established

pharmacophore known for its diverse biological activities.[2] This technical guide provides a

comprehensive overview of the core chemical and physical properties of

cyclopropanesulfonamide, detailed experimental protocols for its synthesis, and insights into

its applications and biological significance.

Chemical and Physical Properties
Cyclopropanesulfonamide is typically an off-white to white crystalline solid at room

temperature.[3][4] It is utilized as a fine chemical intermediate in the pharmaceutical and

agrochemical industries.[3][4] The compound's reactivity is influenced by the ring strain of the

cyclopropane group and the presence of the sulfonamide moiety, which can engage in

hydrogen bonding.[1]
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Table 1: General and Structural Properties of
Cyclopropanesulfonamide

Property Value Source(s)

IUPAC Name cyclopropanesulfonamide [5][6]

Molecular Formula C₃H₇NO₂S [1][5]

CAS Number 154350-29-5 [3][5]

Appearance Off-white powder / White solid [3][4]

SMILES C1CC1S(=O)(=O)N [6]

InChI
1S/C3H7NO2S/c4-7(5,6)3-1-2-

3/h3H,1-2H2,(H2,4,5,6)
[5][7]

InChIKey
WMSPXQIQBQAWLL-

UHFFFAOYSA-N
[5][7]

Table 2: Physicochemical Data of
Cyclopropanesulfonamide

Property Value Source(s)

Molecular Weight 121.16 g/mol [5][7]

Melting Point 95-106 °C [4][7][8]

Density (Predicted) 1.44 ± 0.1 g/cm³ [8]

pKa (Predicted) 10.69 ± 0.20 [8]

Water Solubility Soluble [4][8]

Storage Temperature 2-8°C [7]

Experimental Protocols
Synthesis of Cyclopropanesulfonamide
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Two primary synthetic routes for cyclopropanesulfonamide have been documented. The first

is a direct method suitable for laboratory scale, while the second is a multi-step process

developed for larger-scale manufacturing.

Method 1: From Cyclopropanesulfonyl Chloride

This method involves the reaction of cyclopropanesulfonyl chloride with ammonium hydroxide.

[3][4]

Protocol:

Dissolve cyclopropanesulfonyl chloride (0.400 mL, 3.95 mmol) in methanol (3.0 mL).

Cool the solution to 0 °C in an ice bath.

Add ammonium hydroxide solution (15 mL) to the cooled mixture.

Stir the reaction mixture at room temperature for 16 hours.

Remove the methanol via distillation under reduced pressure.

Extract the remaining aqueous mixture with ethyl acetate.

Combine the organic layers and dry over anhydrous magnesium sulfate (MgSO₄).

Filter the mixture and concentrate the filtrate to yield cyclopropanesulfonamide as a white

solid (yield: 52%).[3] The product can be used directly without further purification.[3][4]

Characterization: The structure of the resulting product is confirmed by ¹H NMR spectroscopy.

[3][4]

¹H NMR (300 MHz, DMSO-d₆): δ 6.78 (broad singlet, 2H, -SO₂NH₂), 2.50-2.46 (multiplet, 1H,

-CH-), 0.89-0.86 (multiplet, 4H, -CH₂CH₂-).[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b116046?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2197968.htm?N=Germany
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2197968.htm
https://www.benchchem.com/product/b116046?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2197968.htm?N=Germany
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2197968.htm?N=Germany
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2197968.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2197968.htm?N=Germany
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2197968.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2197968.htm?N=Germany
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2197968.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclopropanesulfonyl Chloride
Methanol

Ammonium Hydroxide

Dissolve in Methanol at 0°C

Add NH4OH & Stir
(16 hours, Room Temp)

Remove Methanol
(Reduced Pressure)

Extract with Ethyl Acetate

Dry Organic Layer (MgSO4)

Filter & Concentrate

Cyclopropanesulfonamide
(White Solid)

Click to download full resolution via product page

Figure 1: Workflow for the synthesis of cyclopropanesulfonamide.

Method 2: Multi-step Synthesis for Industrial Scale
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A process designed for larger-scale production involves a three-step synthesis starting from 3-

chloropropane sulfonyl chloride.[9][10]

Step A: 3-chloropropane sulfonyl chloride is reacted with tert-butylamine to form N-tert-butyl-

(3-chloro)propyl sulfonamide.[10]

Step B: The intermediate from Step A undergoes ring closure using n-butyl lithium in a

toluene/tetrahydrofuran solvent mixture to yield cyclopropane sulfonic acid tert-butylamide.

[10]

Step C: The tert-butyl protecting group is cleaved using a strong acid, such as formic acid or

trifluoroacetic acid, to produce the final cyclopropanesulfonamide product.[9][10]

Biological Activity and Applications
The unique structural characteristics of cyclopropanesulfonamide and its derivatives make

them significant in both agrochemical and pharmaceutical fields.

Agrochemical Applications
Cyclopropanesulfonamide is noted for its use as a special antidote (safener) for the corn

herbicide nicosulfuron.[3][4] It acts by increasing the rate at which the herbicide is degraded in

the corn plant, thereby protecting the crop from potential damage while maintaining the

herbicide's effectiveness against weeds.

Pharmaceutical and Medicinal Chemistry
The cyclopropane ring is a crucial pharmacophore found in many established drugs.[11] Its

rigidity can lock a molecule into a specific conformation, which can lead to improved binding

affinity and selectivity for a biological target.[2] The sulfonamide group is also a classic

pharmacophore, contributing to the potential biological activity of these compounds.[2]

EGFR Inhibition in Cancer Therapy: Recent research has focused on designing

cyclopropanesulfonamide derivatives as potent inhibitors of the Epidermal Growth Factor

Receptor (EGFR), particularly for treating non-small cell lung cancer (NSCLC) with the C797S

resistance mutation.[12] This mutation makes tumors resistant to third-generation EGFR

inhibitors.[12]
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Mechanism of Action: A novel cyclopropanesulfonamide derivative, designated 5d, was

synthesized and shown to be a highly selective and low-toxicity inhibitor.[12] Mechanistic

studies revealed that this compound inhibits both the EGFR and mTOR signaling pathways.

[12] This inhibition leads to cell cycle arrest in the G2/M phase, induces DNA damage, and

ultimately triggers apoptosis (programmed cell death) in the cancer cells.[12]
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Figure 2: Simplified signaling pathway showing inhibition by a cyclopropanesulfonamide
derivative.

General Biological Activities: The broader class of cyclopropane-containing compounds exhibits

a wide spectrum of biological activities, including antibacterial, antifungal, antiviral, and
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antitumor properties, highlighting the therapeutic potential of this structural motif.[13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116046#cyclopropanesulfonamide-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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